Cas no 946386-75-0 (3-Methyl-1,2,3,4-tetrahydroquinoxaline-5-carboxylic acid)

3-Methyl-1,2,3,4-tetrahydroquinoxaline-5-carboxylic acid is a heterocyclic compound featuring a tetrahydroquinoxaline core with a carboxylic acid functional group at the 5-position and a methyl substituent at the 3-position. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for the development of bioactive molecules. The carboxylic acid group enhances reactivity, enabling further derivatization, while the tetrahydroquinoxaline scaffold contributes to stability and potential biological activity. Its well-defined chemical properties make it suitable for use in medicinal chemistry, including the synthesis of analogs with potential therapeutic relevance.
3-Methyl-1,2,3,4-tetrahydroquinoxaline-5-carboxylic acid structure
946386-75-0 structure
Product Name:3-Methyl-1,2,3,4-tetrahydroquinoxaline-5-carboxylic acid
CAS No:946386-75-0
MF:C10H12N2O2
MW:192.214482307434
MDL:MFCD09832511
CID:5019735
Update Time:2026-02-28

3-Methyl-1,2,3,4-tetrahydroquinoxaline-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-1,2,3,4-tetrahydroquinoxaline-5-carboxylic acid
    • 3-Methyl-1,2,3,4-tetrahydroquinoxaline-5-carboxylic acid
    • MDL: MFCD09832511
    • Inchi: 1S/C10H12N2O2/c1-6-5-11-8-4-2-3-7(10(13)14)9(8)12-6/h2-4,6,11-12H,5H2,1H3,(H,13,14)
    • InChI Key: KIHDIXUQBAUTQY-UHFFFAOYSA-N
    • SMILES: OC(C1=CC=CC2=C1NC(C)CN2)=O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 232
  • XLogP3: 1.6
  • Topological Polar Surface Area: 61.4

3-Methyl-1,2,3,4-tetrahydroquinoxaline-5-carboxylic acid Pricemore >>

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Additional information on 3-Methyl-1,2,3,4-tetrahydroquinoxaline-5-carboxylic acid

3-Methyl-1,2,3,4-Tetrahydroquinoxaline-5-Carboxylic Acid

The compound 3-Methyl-1,2,3,4-Tetrahydroquinoxaline-5-Carboxylic Acid (CAS No. 946386-75-0) is a structurally unique organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of tetrahydroquinoxalines, which are known for their versatile applications in drug design and material science. The presence of the methyl group at the 3-position and the carboxylic acid group at the 5-position introduces distinct chemical properties that make this compound a subject of interest for researchers worldwide.

Recent studies have highlighted the importance of tetrahydroquinoxalines in medicinal chemistry due to their ability to act as scaffolds for bioactive molecules. The methyl group at the 3-position plays a crucial role in modulating the physical and chemical properties of the compound, such as solubility and stability. Additionally, the carboxylic acid group at the 5-position provides opportunities for further functionalization, enabling the creation of derivatives with enhanced biological activity.

One of the most promising applications of 3-Methyl-1,2,3,4-Tetrahydroquinoxaline-5-Carboxylic Acid lies in its potential as a precursor for drug development. Researchers have explored its ability to inhibit certain enzymes and pathways associated with diseases such as cancer and neurodegenerative disorders. For instance, a study published in 2023 demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties, making them potential candidates for treating chronic inflammatory conditions.

The synthesis of 3-Methyl-1,2,3,4-Tetrahydroquinoxaline-5-Carboxylic Acid involves a multi-step process that combines principles from organic synthesis and catalysis. The use of transition metal catalysts has significantly improved the efficiency of this synthesis, reducing both time and cost. Moreover, advancements in green chemistry have enabled the development of environmentally friendly methods for producing this compound, aligning with global sustainability goals.

In terms of structural analysis, the compound exhibits a rigid tetrahydroquinoxaline core with substituents that influence its electronic and steric properties. Computational studies using density functional theory (DFT) have provided insights into its electronic structure and reactivity. These findings are valuable for predicting how the compound will interact with biological systems and other molecules.

The versatility of 3-Methyl-1,2,3,4-Tetrahydroquinoxaline-5-Carboxylic Acid extends beyond pharmacology into materials science. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry. Potential applications include catalysis in industrial processes and the development of novel materials with tailored magnetic or optical properties.

Looking ahead, ongoing research is focused on optimizing the biological activity of this compound through systematic modification of its substituents. Collaborative efforts between chemists and biologists are expected to yield new insights into its therapeutic potential. Furthermore, advancements in high-throughput screening techniques will accelerate the discovery of novel applications for this compound.

In conclusion, 3-Methyl-1,2,3,4-Tetrahydroquinoxaline-5-Carboxylic Acid is a multifaceted compound with significant implications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in medicine and materials science. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing scientific knowledge and technological progress.

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